Indene Indene Indene appears as a colorless liquid derived from coal tar. Fp: -2°C; bp:182°C. Density 0.997 g cm-3. Insoluble in water but soluble in organic solvents.
1H-indene is an ortho-fused bicyclic arene comprising of benzene and cyclopentene rings. It is an ortho-fused bicyclic arene and an indene.
Brand Name: Vulcanchem
CAS No.: 95-13-6
VCID: VC0144670
InChI: InChI=1S/C9H8/c1-2-5-9-7-3-6-8(9)4-1/h1-6H,7H2
SMILES: C1C=CC2=CC=CC=C21
Molecular Formula: C9H8
Molecular Weight: 116.16 g/mol

Indene

CAS No.: 95-13-6

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VCID: VC0144670

Molecular Formula: C9H8

Molecular Weight: 116.16 g/mol

Indene - 95-13-6

CAS No. 95-13-6
Product Name Indene
Molecular Formula C9H8
Molecular Weight 116.16 g/mol
IUPAC Name 1H-indene
Standard InChI InChI=1S/C9H8/c1-2-5-9-7-3-6-8(9)4-1/h1-6H,7H2
Standard InChIKey YBYIRNPNPLQARY-UHFFFAOYSA-N
SMILES C1C=CC2=CC=CC=C21
Canonical SMILES C1C=CC2=CC=CC=C21
Boiling Point 359 °F at 760 mm Hg (NIOSH, 2016)
182.0 °C
181.6 °C 760 MM HG
359°F
Colorform LIQUID
Colorless liquid
Colorless liquid [Note: A solid below 29 degrees F].
Density 0.997 (NIOSH, 2016)
0.9968 @ 20 °C/4 °C
0.997
Flash Point 173 °F (NIOSH, 2016)
173 °F
173°F
Melting Point 29 °F (NIOSH, 2016)
-1.8 °C
29°F
Physical Description Indene appears as a colorless liquid derived from coal tar. Fp: -2°C; bp:182°C. Density 0.997 g cm-3. Insoluble in water but soluble in organic solvents.
Colorless liquid derived from coal tar.
Colorless liquid. [Note: A solid below 29°F.]
Description Indene appears as a colorless liquid derived from coal tar. Fp: -2°C; bp:182°C. Density 0.997 g cm-3. Insoluble in water but soluble in organic solvents.
1H-indene is an ortho-fused bicyclic arene comprising of benzene and cyclopentene rings. It is an ortho-fused bicyclic arene and an indene.
Shelf Life POLYMERIZES & OXIDIZES ON STANDING
OXIDIZES READILY IN AIR
Solubility Insoluble (NIOSH, 2016)
INSOL IN WATER, MISCIBLE WITH MOST ORGANIC SOLVENTS
SOL IN ALL PROPORTIONS IN ALC, ETHER, N BENZENE, PYRIMIDENE, CARBON DISULFIDE
Soluble in ethanol; it is miscible with diethyl ether, naphtha, pyridine, carbon tetrachloride, chloroform, and carbon disulfide
Insoluble
Synonyms Inden; Indonaphthene; NSC 9270; 1H-Indene
Vapor Pressure 1.10 mmHg
1.1 mm Hg at 25 °C
PubChem Compound 7219
Last Modified Nov 12 2021
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